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A detailed comparison of Peroxyacetyl Nitrate (PAN) and Ozone (O3) as key indicators of
photochemical smog, providing researchers, scientists, and drug development professionals
with a comprehensive analysis of their formation, transport, and measurement.

In the complex tapestry of atmospheric chemistry, both peroxyacetyl nitrate (PAN) and ozone
(O3) are critical secondary pollutants and hallmark indicators of photochemical smog. While
often found in conjunction, their distinct chemical properties, formation pathways, and
atmospheric lifetimes offer different insights into the nature and transport of air pollution. This
guide provides an objective comparison of PAN and ozone, supported by experimental data, to
aid in the selection of the most appropriate indicator for various research applications.

At a Glance: Key Differences
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Feature

Peroxyacetyl Nitrate (PAN)

Ozone (03)

Primary Indicator of

Anthropogenic photochemical

pollution

General photochemical oxidant

activity

Natural Sources

Negligible[1][2]

Significant (stratospheric

intrusion)[2]

Atmospheric Lifetime

Temperature-dependent; hours
to months[3][4]

Hours to a few days[5]

Long-Range Transport

More stable, capable of long-
range transport, especially in
colder conditions[3][5][6][7]

Less stable, shorter transport

distances

Role in NOx Chemistry

Acts as a reservoir and
transport agent for NOx[3][6][8]

Primarily a product of NOx

photochemistry

Phytotoxicity

1-2 orders of magnitude more
phytotoxic than O3[9][10]

Phytotoxic

Human Health Effects

Strong eye irritant
(lachrymator), respiratory
irritant[8][11][12]

Respiratory irritant

Formation Pathways: A Tale of Two Pollutants

Both PAN and ozone are formed through a series of complex photochemical reactions involving

volatile organic compounds (VOCs) and nitrogen oxides (NOXx) in the presence of sunlight.[9]

[11][13] However, their specific formation mechanisms differ significantly.

Ozone formation is a continuous cycle initiated by the photolysis of nitrogen dioxide (NO2).

This process is catalyzed by the presence of VOCs, which generate peroxy radicals that

convert nitric oxide (NO) to NO2 without consuming ozone, leading to a net accumulation of

03.

PAN formation, on the other hand, is a terminal step in a free radical chain reaction.[1] It is

specifically formed from the reaction of the peroxyacetyl radical (CH3C(O)OOQOe) with NO2.[9]
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The peroxyacetyl radical is primarily derived from the oxidation of specific VOCs, such as
acetaldehyde and other oxygenated VOCs.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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